Cas no 321729-51-5 ((Z)-2-(carbamoylsulfanyl)-N'-(4-chlorobenzenesulfonyl)-N-(4-methylphenyl)ethanimidamide)

(Z)-2-(carbamoylsulfanyl)-N'-(4-chlorobenzenesulfonyl)-N-(4-methylphenyl)ethanimidamide structure
321729-51-5 structure
Product Name:(Z)-2-(carbamoylsulfanyl)-N'-(4-chlorobenzenesulfonyl)-N-(4-methylphenyl)ethanimidamide
CAS No:321729-51-5
MF:C16H16ClN3O3S2
MW:397.89953994751
CID:6318704
PubChem ID:5931536
Update Time:2025-10-29

(Z)-2-(carbamoylsulfanyl)-N'-(4-chlorobenzenesulfonyl)-N-(4-methylphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

    • (Z)-2-(carbamoylsulfanyl)-N'-(4-chlorobenzenesulfonyl)-N-(4-methylphenyl)ethanimidamide
    • S-[(2Z)-2-(4-chlorophenyl)sulfonylimino-2-(4-methylanilino)ethyl] carbamothioate
    • 321729-51-5
    • S-{(2Z)-2-{[(4-chlorophenyl)sulfonyl]imino}-2-[(4-methylphenyl)amino]ethyl} carbamothioate
    • AKOS001574213
    • (Z)-S-(2-(((4-chlorophenyl)sulfonyl)imino)-2-(p-tolylamino)ethyl) carbamothioate
    • F0037-5757
    • SR-01000004787-1
    • SR-01000004787
    • Inchi: 1S/C16H16ClN3O3S2/c1-11-2-6-13(7-3-11)19-15(10-24-16(18)21)20-25(22,23)14-8-4-12(17)5-9-14/h2-9H,10H2,1H3,(H2,18,21)(H,19,20)
    • InChI Key: WTLRAHFBCYLJBQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(/N=C(/CSC(N)=O)\NC1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 397.0321614g/mol
  • Monoisotopic Mass: 397.0321614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 576
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 135Ų

(Z)-2-(carbamoylsulfanyl)-N'-(4-chlorobenzenesulfonyl)-N-(4-methylphenyl)ethanimidamide Pricemore >>

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(Z)-2-(carbamoylsulfanyl)-N'-(4-chlorobenzenesulfonyl)-N-(4-methylphenyl)ethanimidamide Related Literature

Additional information on (Z)-2-(carbamoylsulfanyl)-N'-(4-chlorobenzenesulfonyl)-N-(4-methylphenyl)ethanimidamide

Comprehensive Overview of (Z)-2-(carbamoylsulfanyl)-N'-(4-chlorobenzenesulfonyl)-N-(4-methylphenyl)ethanimidamide (CAS No. 321729-51-5)

The compound (Z)-2-(carbamoylsulfanyl)-N'-(4-chlorobenzenesulfonyl)-N-(4-methylphenyl)ethanimidamide, identified by its CAS No. 321729-51-5, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a carbamoylsulfanyl group and a 4-chlorobenzenesulfonyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key features of CAS No. 321729-51-5 is its imidamide core, which is known to interact with various biological targets. Researchers have investigated its potential as a precursor for sulfonamide-based derivatives, a class of compounds widely used in drug development. The presence of the 4-methylphenyl group further enhances its lipophilicity, a critical factor in drug absorption and bioavailability. These attributes align with current trends in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

In recent years, the demand for sulfonyl-containing compounds has surged, driven by their versatility in designing enzyme inhibitors and receptor modulators. The (Z)-configuration of this compound adds a layer of stereochemical specificity, which is often crucial for binding affinity. This aspect resonates with the growing focus on chiral drug development, a frequently searched term in scientific databases. Additionally, its carbamoylsulfanyl functionality has sparked interest in prodrug strategies, another trending area in pharmaceutical sciences.

From a synthetic perspective, CAS No. 321729-51-5 offers opportunities for green chemistry applications. Researchers are exploring eco-friendly methods to synthesize such complex molecules, addressing the global push for sustainable chemistry. This aligns with popular searches on green synthesis and catalyst optimization, reflecting the industry's shift toward environmentally conscious practices. The compound's stability under various conditions also makes it a candidate for high-throughput screening (HTS) platforms, a tool increasingly adopted in drug discovery.

Beyond pharmaceuticals, (Z)-2-(carbamoylsulfanyl)-N'-(4-chlorobenzenesulfonyl)-N-(4-methylphenyl)ethanimidamide has potential in agrochemical research. Its structural motifs are similar to those found in pesticide and herbicide formulations, particularly those targeting enzyme inhibition in pests. This connection is relevant to searches on crop protection and sustainable agriculture, highlighting its multidisciplinary appeal.

In conclusion, CAS No. 321729-51-5 represents a compelling case study in modern chemical research. Its intricate design and functional groups cater to pressing industry needs, from drug discovery to green chemistry. By addressing frequently searched topics like SAR studies, chiral synthesis, and HTS applications, this compound remains at the forefront of scientific innovation. As research progresses, its role in advancing bioactive molecule development is likely to expand, offering new avenues for exploration.

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